Decyl Methanethiosulfonate
CAS No.: 190852-38-1
VCID: VC0014326
Molecular Formula: C11H24O2S2
Molecular Weight: 252.4 g/mol
* For research use only. Not for human or veterinary use.
| Description | Decyl methanethiosulfonate is a chemical reagent that reacts rapidly and specifically with thiol groups to form mixed disulfides . It is soluble in ethanol, ethyl acetate, and hexane, but is water sensitive . Methanethiosulfonate (MTS) reagents in general, including decyl methanethiosulfonate, are useful for probing the structures and functions of proteins, particularly in conjunction with site-specific mutagenesis for mapping membrane proteins, ion channels, transport proteins, enzymes, and receptors . MTS reagents such as decyl methanethiosulfonate, offer advantages over traditional reagents like iodoacetates, maleimides, and organomercurials because they facilitate the stoichiometric modification of cysteine residues under mild conditions . This process converts cysteine sulfhydryls to disulfides in a specific and rapid manner, and the reaction is potentially reversible with the addition of thiols such as DTT . The intrinsic reactivity of MTS reagents with thiols is high . Other MTS reagents include MTSEA, MTSET and MTSES, which are applied in various concentrations and for differing durations, depending on their reactivity . For example, positively charged MTSEA reacts rapidly and specifically with cysteine groups and is useful for studying protein structures and activity . MTS crosslinkers, such as 1,1-Methanediyl bismethanethiosulfonate and 1,2-Ethanediyl bismethanethiosulfonate, can be used to crosslink cysteines for topographical mapping of proteins and to stabilize protein conformation . |
|---|---|
| CAS No. | 190852-38-1 |
| Product Name | Decyl Methanethiosulfonate |
| Molecular Formula | C11H24O2S2 |
| Molecular Weight | 252.4 g/mol |
| IUPAC Name | 1-methylsulfonylsulfanyldecane |
| Standard InChI | InChI=1S/C11H24O2S2/c1-3-4-5-6-7-8-9-10-11-14-15(2,12)13/h3-11H2,1-2H3 |
| Standard InChIKey | DOBVPKYSENAWGJ-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCSS(=O)(=O)C |
| Canonical SMILES | CCCCCCCCCCSS(=O)(=O)C |
| Synonyms | Methanesulfonothioic Acid S-Decyl Ester; |
| PubChem Compound | 5225635 |
| Last Modified | Sep 14 2023 |
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